Cas no 2223054-39-3 (4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane
• CAS No: 2223054-39-3
• MF: C₁₅H₂₃BO₃S
• MW: 294.217323541641
• CID: 4786366
• PubChem ID: 133635984
• Update Time: 2025-06-10

4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane
• 2223054-39-3

• Inchi： 1S/C15H23BO3S/c1-14(2)15(3,4)19-16(18-14)13-9-12(10-20-13)11-5-7-17-8-6-11/h9-11H,5-8H2,1-4H3
• InChI Key： GEPJRLHXRBRPER-UHFFFAOYSA-N
• SMILES： C1OCCC(C2C=C(B3OC(C)(C)C(C)(C)O3)SC=2)C1

Computed Properties

• Exact Mass: 294.1460959g/mol
• Monoisotopic Mass: 294.1460959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane

Research Briefing on 4,4,5,5-Tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane (CAS: 2223054-39-3)

In recent years, the compound 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane (CAS: 2223054-39-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a pivotal methodology in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The unique structural features of this compound, particularly the tetrahydro-2H-pyran-4-yl moiety, enhance its reactivity and selectivity, making it a valuable building block in drug discovery and development.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel kinase inhibitors. The researchers demonstrated that the boronic ester group facilitates efficient coupling with aryl halides, enabling the rapid assembly of diverse heterocyclic scaffolds. This approach has been instrumental in the discovery of potent and selective inhibitors targeting oncogenic kinases, with potential applications in cancer therapy.

Another significant advancement was reported in a 2024 study published in ACS Chemical Biology, which explored the use of 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane in the development of boron-containing prodrugs. The study revealed that the compound's stability under physiological conditions and its ability to release active boron species upon enzymatic cleavage make it an attractive candidate for boron neutron capture therapy (BNCT), a promising modality for treating refractory cancers.

In addition to its therapeutic applications, this compound has also been investigated for its potential in materials science. A 2023 article in Advanced Materials described its incorporation into conjugated polymers for organic electronics. The researchers found that the boronic ester moiety improved the polymer's solubility and processability, while the tetrahydro-2H-pyran-4-yl group enhanced charge transport properties, leading to more efficient organic photovoltaic devices.

Despite these promising developments, challenges remain in the large-scale production and purification of 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane. Recent efforts have focused on developing greener synthetic routes, such as catalytic borylation reactions, to improve yield and reduce environmental impact. A 2024 study in Green Chemistry reported a novel palladium-catalyzed method that achieved high selectivity and yield, paving the way for more sustainable industrial applications.

In conclusion, 4,4,5,5-tetramethyl-2-(4-(tetrahydro-2H-pyran-4-yl)thiophen-2-yl)-1,3,2-dioxaborolane (CAS: 2223054-39-3) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span from drug discovery to materials science, with ongoing research continuing to uncover new possibilities. Future studies are expected to further elucidate its mechanistic roles and expand its utility in emerging therapeutic and technological domains.